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Compound of Interest

Compound Name: Dimethyl phenylphosphonite

Cat. No.: B1585561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of dimethyl
phenylphosphonite, a reactive organophosphorus compound commonly used in organic

synthesis. Adherence to these protocols is crucial to ensure personnel safety and maintain the

integrity of the chemical.

Physicochemical and Safety Data
A summary of the key physical, chemical, and safety properties of dimethyl
phenylphosphonite is presented below.
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Property Value Reference

Molecular Formula C₈H₁₁O₂P

Molecular Weight 170.15 g/mol

Appearance Colorless liquid [1][2]

Odor Slight [2]

Boiling Point 102°C @ 15 mmHg [1]

Melting Point 270°C (literature) [1]

Density 1.072 g/mL at 25°C

Refractive Index n20/D 1.529 (literature)

Flash Point 113°C (235.4°F) - closed cup

Solubility
Miscible with alcohol,

immiscible with water.[3][4]

Storage Temperature 2-8°C

Hazard Information Description Reference

GHS Pictogram GHS05 (Corrosion)

Signal Word Danger

Hazard Statements
H314: Causes severe skin

burns and eye damage.
[5]

Precautionary Statements

P260, P264, P280,

P301+P330+P331,

P303+P361+P353,

P304+P340,

P305+P351+P338, P310,

P363, P405, P501

[1]

Storage Class Code
8A - Combustible corrosive

hazardous materials
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Handling Protocols
2.1. Engineering Controls

Ventilation: All handling of dimethyl phenylphosphonite must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[1]

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate vicinity of the handling area.

Ignition Sources: Eliminate all potential sources of ignition, such as open flames, sparks, and

hot surfaces. Use non-sparking tools for all operations.[1]

Electrostatic Discharge: Ground and bond containers and receiving equipment to prevent fire

caused by electrostatic discharge.[1]

2.2. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling dimethyl phenylphosphonite:
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PPE Type Specification Reference

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

face shield should also be

worn.

[1]

Hand Protection

Chemical-impermeable gloves

(e.g., nitrile, neoprene) must

be worn. Gloves must be

inspected prior to use and

replaced immediately if signs

of degradation appear. Wash

and dry hands thoroughly after

handling.

[1]

Body Protection

A flame-retardant lab coat or

impervious clothing is required.

For larger quantities or in case

of potential splashes, a

chemical-resistant apron and

boots should be worn.

[1]

Respiratory Protection

If working outside of a fume

hood or if vapors are expected

to be generated, a respirator

with an appropriate filter for

organic vapors (e.g., type

ABEK EN14387) should be

used.

[6]

2.3. General Handling Procedure

Preparation: Before starting work, ensure all necessary PPE is worn correctly and that the

fume hood is functioning properly.
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Inert Atmosphere: As dimethyl phenylphosphonite is air-sensitive, it is recommended to

handle it under an inert atmosphere (e.g., argon or nitrogen).[4]

Dispensing:

Use a clean, dry syringe or cannula for transferring the liquid.

Avoid direct contact with air.

Measure the required amount in a tared, sealed container under an inert atmosphere.

Reaction Setup: Add the dimethyl phenylphosphonite to the reaction vessel slowly and in

a controlled manner, especially if the reaction is exothermic.

Post-Handling:

Tightly seal the main container of dimethyl phenylphosphonite immediately after use.

Decontaminate any surfaces that may have come into contact with the chemical using an

appropriate solvent (e.g., isopropanol) followed by soap and water.

Dispose of contaminated materials (e.g., gloves, paper towels) as hazardous waste in

accordance with local regulations.[1]

Storage Protocols
Proper storage is essential to maintain the quality of dimethyl phenylphosphonite and to

prevent hazardous situations.

Container: Store in the original, tightly sealed container.[1]

Location: Keep in a dry, cool, and well-ventilated place.[1] A refrigerator rated for flammable

materials is recommended to maintain the 2-8°C storage temperature.

Incompatible Materials: Store separately from strong oxidizing agents, acids, and foodstuffs.

[1][3]
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Security: The storage area should be locked to restrict access to authorized personnel only.

[1]

Emergency Procedures
4.1. Spills and Leaks

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the material with a non-combustible absorbent material

(e.g., vermiculite, sand, or earth). Do not use combustible materials like paper towels as the

primary absorbent.

Collection: Collect the absorbed material into a suitable, labeled container for hazardous

waste disposal. Use spark-proof tools for collection.[1]

Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap

and water.

Reporting: Report the incident to the appropriate safety officer.

4.2. First Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[1]
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Experimental Protocols
5.1. Example Protocol: Use of Dimethyl Phenylphosphonite as a Ligand in a Suzuki-Miyaura

Coupling Reaction

This protocol is a general guideline and may need to be optimized for specific substrates.

Reaction Setup:

In a fume hood, add the aryl halide (1.0 mmol), boronic acid (1.2 mmol), and palladium

catalyst (e.g., Pd(OAc)₂, 0.02 mmol) to a dry Schlenk flask equipped with a magnetic stir

bar.

Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

Ligand Addition:

Under a positive pressure of inert gas, add dimethyl phenylphosphonite (0.04 mmol) to

the flask via syringe.

Solvent and Base Addition:

Add the degassed solvent (e.g., toluene, 5 mL) and a degassed aqueous solution of the

base (e.g., 2 M K₂CO₃, 2 mL) to the reaction mixture.

Reaction:

Heat the reaction mixture to the desired temperature (e.g., 80-100°C) and stir until the

reaction is complete (monitor by TLC or GC/LC-MS).

Work-up:

Cool the reaction mixture to room temperature.

Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.
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Purification:

Purify the crude product by column chromatography on silica gel.

Visualizations
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Workflow for Handling and Storage of Dimethyl Phenylphosphonite
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Caption: Workflow for handling and storage of dimethyl phenylphosphonite.
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Chemical Incompatibilities of Dimethyl Phenylphosphonite
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Caption: Chemical incompatibilities of dimethyl phenylphosphonite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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